3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one

• IUPAC Name: 3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C16H22N2O3/c1-21-14-4-2-12(3-5-14)10-18-9-7-15(16(18)20)17-8-6-13(19)11-17/h2-5,13,15,19H,6-11H2,1H3/t13-,15?/m0/s1
• InChI Key: FKSVFOIGRQDEIU-CFMCSPIPSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(C2=O)N3CCC(C3)O
• Isomeric SMILES: COC1=CC=C(C=C1)CN2CCC(C2=O)N3CC[C@@H](C3)O
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as SR141716A or Rimonabant and belongs to the class of cannabinoid receptor antagonists.

Mechanism of Action

The mechanism of action of 3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one involves the antagonism of cannabinoid receptors in the brain. This compound specifically targets the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids such as THC. By blocking the CB1 receptor, this compound can modulate the release of various neurotransmitters, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its role as a CB1 receptor antagonist. This compound has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate, leading to its potential therapeutic effects in the treatment of addiction, anxiety, and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one in lab experiments include its specificity for the CB1 receptor and its potential therapeutic properties in the treatment of various neurological disorders. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of 3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one. First, there is a need for further research to fully understand the mechanism of action of this compound and its potential therapeutic properties. Second, there is a need for the development of safer and more effective CB1 receptor antagonists for the treatment of neurological disorders. Finally, there is a need for the development of new methods for the synthesis and purification of this compound.

Synthesis Methods

The synthesis of 3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one involves the reaction of 1-(4-methoxybenzyl)pyrrolidin-2-one with (S)-3-hydroxypyrrolidine in the presence of a base. The reaction yields the desired compound, which can be purified through various techniques such as column chromatography.

Scientific Research Applications

The primary application of 3-[(3S)-3-hydroxypyrrolidin-1-yl]-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one is in the field of neuroscience. This compound has been extensively studied for its potential therapeutic properties in the treatment of various neurological disorders such as addiction, anxiety, and depression.